![molecular formula C8H5NO2 B039150 Furo[3,2-b]pyridine-2-carbaldehyde CAS No. 112372-05-1](/img/structure/B39150.png)
Furo[3,2-b]pyridine-2-carbaldehyde
Overview
Description
“Furo[3,2-b]pyridine-2-carbaldehyde” is a chemical compound with the molecular formula C8H5NO2 . It is a derivative of the furo[3,2-b]pyridine core, which has been identified as a novel scaffold for potent and highly selective inhibitors of cdc-like kinases (CLKs) and efficient modulators of the Hedgehog signaling pathway .
Synthesis Analysis
The synthesis of 2-substituted furo pyridines has been developed via sequential C-C coupling followed by C-O bond-forming reactions in a single pot . This method has been used to explore a series of 2-substituted furo pyridines for their cytotoxic properties against cancer cell lines in vitro .
Molecular Structure Analysis
The molecular structure of “Furo[3,2-b]pyridine-2-carbaldehyde” is characterized by a furo[3,2-b]pyridine core, which is a fused ring system combining a furan ring and a pyridine ring .
Chemical Reactions Analysis
The furo[3,2-b]pyridine derivative has shown encouraging growth inhibition of both MDAMB-231 and MCF-7 cell lines and inhibition of SIRT1 . The compound also showed apoptosis-inducing potential when tested against MCF-7 cells .
Physical And Chemical Properties Analysis
“Furo[3,2-b]pyridine-2-carbaldehyde” has a molecular weight of 147.13100 and a density of 1.323 g/cm3 . It has a boiling point of 267.264ºC at 760 mmHg .
Scientific Research Applications
Asymmetric Construction of Enantioenriched Furo[2,3-b]pyridines
Furo[3,2-b]pyridine-2-carbaldehyde is used in the asymmetric construction of enantioenriched furo[2,3-b]pyridines. This process involves a multi-catalytic protocol, including gold, palladium, and phosphoric acid, which enables a relay cycloisomerisation/asymmetric [4 + 2] cycloaddition process between ynamides and carbonate of 4-hydroxy-2-cyclopentenone .
Synthesis of Complex Heterocycles
Furo[3,2-b]pyridine derivatives can be further converted to complex heterocycles after simple derivations. This conversion process is straightforward and yields good to excellent results .
CDK2 Inhibitors
Furo[3,2-b]pyridine-2-carbaldehyde derivatives have been found to inhibit the CDK2 enzyme effectively. They have been tested against different human cancer cell lines and have shown promising results .
Anti-Proliferative Activity
The compounds derived from Furo[3,2-b]pyridine-2-carbaldehyde have been evaluated for their anti-proliferative activity. They have shown significant cytotoxicity against four different human cancer cell lines .
CLKs Inhibitors
Furo[3,2-b]pyridine-2-carbaldehyde has been reported as an effective and highly selective inhibitor of cdc-like kinases (CLKs) .
Modulators of the Hedgehog Pathway
Furo[3,2-b]pyridine-2-carbaldehyde derivatives have been found to be effective modulators of the Hedgehog signaling pathway .
Mechanism of Action
Target of Action
Furo[3,2-b]pyridine-2-carbaldehyde has been identified as a potent and highly selective inhibitor of cdc-like kinases (CLKs) . CLKs are a group of proteins that play a crucial role in cellular processes such as transcription and pre-mRNA splicing .
Mode of Action
It is known to interact with its target, the clks, leading to their inhibition . This inhibition disrupts the normal functioning of the CLKs, resulting in changes in the cellular processes they control .
Biochemical Pathways
The inhibition of CLKs by Furo[3,2-b]pyridine-2-carbaldehyde affects the Hedgehog signaling pathway . The Hedgehog pathway is a key regulator of cell growth, differentiation, and tissue patterning . Disruption of this pathway can lead to various downstream effects, including changes in cell growth and differentiation .
Result of Action
The inhibition of CLKs and the subsequent disruption of the Hedgehog signaling pathway by Furo[3,2-b]pyridine-2-carbaldehyde can lead to changes in cell growth and differentiation . For instance, one study found that a derivative of Furo[3,2-b]pyridine showed encouraging growth inhibition of both MDAMB-231 and MCF-7 cell lines and inhibition of SIRT1 .
Safety and Hazards
“Furo[3,2-b]pyridine-2-carbaldehyde” is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, it is recommended to wash eyes with copious amounts of water for at least 15 minutes .
Future Directions
The furo[3,2-b]pyridine core has been identified as a novel scaffold for potent and highly selective inhibitors of cdc-like kinases (CLKs) and efficient modulators of the Hedgehog signaling pathway . This suggests that “Furo[3,2-b]pyridine-2-carbaldehyde” and its derivatives could have potential applications in the development of new therapeutic agents .
properties
IUPAC Name |
furo[3,2-b]pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2/c10-5-6-4-7-8(11-6)2-1-3-9-7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRWGQISVIQMPPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(O2)C=O)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70348981 |
Source
|
| Record name | furo[3,2-b]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70348981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furo[3,2-b]pyridine-2-carbaldehyde | |
CAS RN |
112372-05-1 |
Source
|
| Record name | furo[3,2-b]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70348981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | furo[3,2-b]pyridine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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